Cas no 1248046-13-0 (1H-1,2,4-Triazole, 1-[(3-bromophenyl)methyl]-3,5-dimethyl- )

• Product Name: 1H-1,2,4-Triazole, 1-[(3-bromophenyl)methyl]-3,5-dimethyl-
• CAS No: 1248046-13-0
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5250650
• Update Time: 2025-05-21

1H-1,2,4-Triazole, 1-[(3-bromophenyl)methyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Bromophenyl)methyl]-3,5-dimethyl-1H-1,2,4-triazole (ACI)
• 1H-1,2,4-Triazole, 1-[(3-bromophenyl)methyl]-3,5-dimethyl-

• Inchi： 1S/C11H12BrN3/c1-8-13-9(2)15(14-8)7-10-4-3-5-11(12)6-10/h3-6H,7H2,1-2H3
• InChI Key： HCANVLYJNHMPFU-UHFFFAOYSA-N
• SMILES： BrC1C=C(CN2C(C)=NC(C)=N2)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1H-1,2,4-Triazole, 1-[(3-bromophenyl)methyl]-3,5-dimethyl-

1H-1,2,4-Triazole, 1-[(3-bromophenyl)methyl]-3,5-dimethyl

The compound 1H-1,2,4-Triazole, 1-[(3-bromophenyl)methyl]-3,5-dimethyl (CAS No. 1248046-13-0) is a heterocyclic aromatic compound with a triazole ring system. This molecule is of significant interest in various fields of chemistry due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and materials science. The triazole ring system is a five-membered ring containing three nitrogen atoms and two carbon atoms, which contributes to its stability and reactivity under different chemical conditions.

The triazole core of this compound is a well-known scaffold in medicinal chemistry. It is often used as a building block for designing bioactive molecules due to its ability to form hydrogen bonds and participate in various non-covalent interactions. The presence of the 3-bromophenylmethyl group attached to the triazole ring introduces additional electronic and steric effects, which can influence the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of 1H-1,2,4-Triazole derivatives in the development of novel antibacterial agents. Researchers have found that certain triazole-containing compounds exhibit potent activity against multidrug-resistant bacterial strains. The bromophenylmethyl substituent in this compound may play a crucial role in enhancing its antimicrobial properties by modulating the interaction with bacterial cell membranes.

In addition to its biological applications, this compound has also been explored for its potential use in advanced materials. The triazole moiety has been reported to form stable coordination complexes with metal ions, making it a promising candidate for designing metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 1H-1,2,4-Triazole derivatives typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds. For instance, the use of transition metal catalysts has been shown to significantly accelerate the formation of the triazole ring system while maintaining high stereochemical fidelity.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into the molecular orbital structure of 1H-1,2,4-Triazole derivatives, which are critical for predicting their reactivity under different chemical environments.

In conclusion, 1H-1,2,4-Triazole derivatives, including CAS No. 1248046-13-0, represent a class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for these molecules in drug discovery and material science.